Viral Infection

Description

A viral infection occurs when a virus replicates inside the living cells of an organism. Viruses are obligate intracellular parasites, meaning they cannot reproduce or carry out metabolic processes without a host cell. Upon entry, the virus hijacks the host cell's machinery to produce more viral particles, leading to cellular damage, dysfunction, or death. Symptoms vary widely depending on the specific virus, affected tissues, and host immune response, ranging from mild, self-limiting illnesses to severe, life-threatening conditions.